Cas no 25195-85-1 (Silane, trimethyl[(2-methyl-2-propenyl)oxy]-)

Trimethyl[(2-methyl-2-propenyl)oxy]silane is a functional organosilane compound characterized by its reactive allyl ether and trimethylsilyl groups. This silane derivative is primarily used as a coupling agent or surface modifier in polymer and material science applications. Its key advantages include enhanced adhesion promotion, particularly in silicone-based systems, and improved compatibility between organic and inorganic phases. The compound's allyl ether group enables further chemical modifications, such as radical polymerization or hydrosilylation, making it valuable in crosslinking and functionalization processes. Its stability under controlled conditions ensures reliable performance in formulations requiring precise reactivity. The trimethylsilyl moiety contributes to hydrophobicity, making it useful in coatings and composites where moisture resistance is critical.
Silane, trimethyl[(2-methyl-2-propenyl)oxy]- structure
25195-85-1 structure
Product Name:Silane, trimethyl[(2-methyl-2-propenyl)oxy]-
CAS No:25195-85-1
MF:C7H16OSi
MW:144.286843299866
CID:1424574
PubChem ID:582142
Update Time:2025-06-08

Silane, trimethyl[(2-methyl-2-propenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Silane, trimethyl[(2-methyl-2-propenyl)oxy]-
    • trimethyl-(2-methyl-allyloxy)-silane
    • 25195-85-1
    • 2-Methallyl alcohol, TMS derivative
    • SCHEMBL160479
    • Silane, trimethyl[(2-methyl-2-propen-1-yl)oxy]-
    • trimethyl(2-methylprop-2-enoxy)silane
    • Trimethyl((2-methylallyl)oxy)silane
    • (2-Methyl-prop-2-enyloxy)-trimethyl silane
    • A912114
    • Trimethyl[(2-methyl-2-propenyl)oxy]silane #
    • DTXSID201347536
    • Trimethyl[(2-methyl-2-propenyl)oxy]silane
    • (2-Methylallyloxy)trimethylsilane, 95%
    • MDL: MFCD27966196
    • Inchi: 1S/C7H16OSi/c1-7(2)6-8-9(3,4)5/h1,6H2,2-5H3
    • InChI Key: VTDVCNBADIDXGN-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)OCC(=C)C

Computed Properties

  • Exact Mass: 144.09708
  • Monoisotopic Mass: 144.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • PSA: 9.23
  • LogP: 2.41400

Silane, trimethyl[(2-methyl-2-propenyl)oxy]- Pricemore >>

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Additional information on Silane, trimethyl[(2-methyl-2-propenyl)oxy]-

Recent Advances in the Application of Silane, trimethyl[(2-methyl-2-propenyl)oxy]- (CAS: 25195-85-1) in Chemical and Biomedical Research

Silane, trimethyl[(2-methyl-2-propenyl)oxy]-, with the CAS number 25195-85-1, is a specialized organosilicon compound that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its reactive silane and allyl ether functional groups, has demonstrated versatile applications in surface modification, polymer chemistry, and drug delivery systems. Recent studies have explored its potential as a coupling agent, crosslinker, and functionalization tool in advanced materials and biomedical devices.

A 2023 study published in ACS Applied Materials & Interfaces investigated the use of 25195-85-1 as a surface modifier for silicon-based biomedical implants. The research team demonstrated that this silane compound could effectively improve the biocompatibility and osseointegration properties of implant surfaces through controlled silanization processes. The modified surfaces showed enhanced protein adsorption and cell adhesion properties, suggesting promising applications in orthopedic and dental implants.

In polymer chemistry, researchers have utilized Silane, trimethyl[(2-methyl-2-propenyl)oxy]- as a key component in the development of novel hybrid materials. A recent publication in Polymer Chemistry (2024) reported its successful incorporation into thiol-ene click chemistry systems, creating highly crosslinked networks with tunable mechanical properties. These materials exhibited exceptional thermal stability and chemical resistance, making them suitable for specialized coatings and biomedical applications requiring durable interfaces.

The pharmaceutical field has also benefited from investigations into this compound. A 2024 study in the Journal of Controlled Release explored its use as a functionalization agent for mesoporous silica nanoparticles (MSNs). The researchers modified MSN surfaces with 25195-85-1 to create reactive platforms for subsequent conjugation with therapeutic molecules. This approach demonstrated improved drug loading capacity and controlled release profiles, particularly for hydrophobic anticancer agents.

Recent advancements in analytical techniques have enabled more precise characterization of Silane, trimethyl[(2-methyl-2-propenyl)oxy]- and its derivatives. State-of-the-art mass spectrometry and nuclear magnetic resonance (NMR) methods have provided detailed structural insights into its reaction mechanisms and degradation pathways. These analytical developments are crucial for quality control in industrial applications and for understanding the compound's behavior in biological systems.

Despite these promising developments, challenges remain in the large-scale application of 25195-85-1, particularly regarding its stability in aqueous environments and potential toxicity concerns. Ongoing research is addressing these issues through structural modifications and formulation optimizations. The compound's unique combination of reactivity and functionality continues to make it a valuable tool in advanced materials development and biomedical engineering.

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